Cas no 696589-22-7 (3-(2-fluoro-4-methoxyphenyl)prop-2-enoic acid)

3-(2-Fluoro-4-methoxyphenyl)prop-2-enoic acid is a fluorinated phenylpropenoic acid derivative characterized by its unique structural features, including a fluorine substituent at the ortho position and a methoxy group at the para position of the phenyl ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of the electron-withdrawing fluorine and electron-donating methoxy group enhances its reactivity in conjugate addition and cyclization reactions. Its crystalline form ensures high purity and stability, making it suitable for precision applications. The compound’s well-defined structure allows for predictable reactivity, facilitating its use in targeted synthetic pathways.
3-(2-fluoro-4-methoxyphenyl)prop-2-enoic acid structure
696589-22-7 structure
Product Name:3-(2-fluoro-4-methoxyphenyl)prop-2-enoic acid
CAS No:696589-22-7
MF:C10H9FO3
MW:196.175066709518
CID:501981
PubChem ID:23083173
Update Time:2025-10-07

3-(2-fluoro-4-methoxyphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,3-(2-fluoro-4-methoxyphenyl)-, (2E)-
    • 2-FLUORO-4-METHOXYCINNAMIC ACID
    • 3-(2-fluoro-4-methoxyphenyl)prop-2-enoic acid
    • EN300-1859016
    • CS-0100037
    • AC-4179
    • (E)-3-(2-fluoro-4-methoxyphenyl)prop-2-enoic acid
    • SCHEMBL1920579
    • 3-(2-Fluoro-4-methoxyphenyl)acrylicacid
    • (2E)-3-(2-FLUORO-4-METHOXYPHENYL)PROP-2-ENOIC ACID
    • AS-64663
    • (E)-3-(2-Fluoro-4-methoxyphenyl)acrylic acid
    • AKOS005064095
    • 2-Propenoic acid,3-(2-fluoro-4-methoxyphenyl)-
    • 3-(2-Fluoro-4-methoxyphenyl)acrylic acid
    • 696589-22-7
    • MFCD03002812
    • 682805-00-1
    • EN300-1457013
    • Inchi: 1S/C10H9FO3/c1-14-8-4-2-7(9(11)6-8)3-5-10(12)13/h2-6H,1H3,(H,12,13)/b5-3+
    • InChI Key: KDSPBZWHHBVYFN-HWKANZROSA-N
    • SMILES: FC1C=C(C=CC=1/C=C/C(=O)O)OC

Computed Properties

  • Exact Mass: 196.05357
  • Monoisotopic Mass: 196.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5A^2
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.28 g/cm3
  • Boiling Point: 325ºC at 760 mmHg
  • Flash Point: 150.3ºC
  • Refractive Index: 1.571
  • PSA: 46.53
  • LogP: 1.93210

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